Cas no 2228461-92-3 (tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228461-92-3
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 6062913
• PubChem ID: 165668489
• Update Time: 2025-06-08

tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1899350
• 2228461-92-3
• tert-butyl N-[2-(1-aminoethyl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C14H19F3N2O2/c1-8(18)10-6-5-9(14(15,16)17)7-11(10)19-12(20)21-13(2,3)4/h5-8H,18H2,1-4H3,(H,19,20)
• InChI Key： IACBNEXEJJWSGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)N)(F)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228461-92-3)

The compound tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228461-92-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate is its role in the development of small-molecule inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, which aligns with current trends in precision medicine. Additionally, the tert-butyl group provides steric protection, making this compound a versatile building block in organic synthesis. These attributes have led to its exploration in cancer research and central nervous system (CNS) drug development, areas where fluorinated analogs are highly sought after.

From a synthetic chemistry perspective, CAS No. 2228461-92-3 exemplifies the importance of carbamate-protected amines in multi-step reactions. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis and medicinal chemistry due to its stability under various conditions. This compound’s structure also highlights the strategic incorporation of electron-withdrawing groups, such as the trifluoromethyl moiety, to fine-tune the electronic properties of target molecules. Such modifications are critical in optimizing drug-receptor interactions and improving pharmacokinetic profiles.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate. The demand for eco-friendly synthetic routes has increased, driven by regulatory pressures and the pharmaceutical industry’s commitment to reducing environmental impact. Recent advancements in catalytic fluorination and flow chemistry have opened new avenues for producing this compound with higher efficiency and lower waste generation. These innovations are particularly relevant to process chemistry professionals seeking scalable and cost-effective solutions.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, trifluoromethyl-containing compounds are prized for their herbicidal and insecticidal properties. The structural features of CAS No. 2228461-92-3 suggest possible applications in designing next-generation crop protection agents. As the agricultural sector faces challenges like pesticide resistance and environmental sustainability, such innovations are crucial for developing safer and more effective solutions.

For researchers and manufacturers, quality control of tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate is paramount. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. The compound’s stability under storage conditions is another area of focus, especially for long-term pharmaceutical projects. Proper handling and storage protocols are essential to maintain its integrity and performance in downstream applications.

In summary, tert-butyl N-2-(1-aminoethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228461-92-3) represents a fascinating intersection of medicinal chemistry, synthetic methodology, and industrial application. Its unique structural attributes and versatility make it a compound of enduring interest in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.